Cas no 1514372-64-5 (1-amino-3-(2,3,5,6-tetrafluorophenyl)propan-2-ol)

• Product Name: 1-amino-3-(2,3,5,6-tetrafluorophenyl)propan-2-ol
• CAS No: 1514372-64-5
• MF: C₉H₉F₄NO
• MW: 223.167476415634
• CID: 6140814
• PubChem ID: 83442474
• Update Time: 2025-06-14

1-amino-3-(2,3,5,6-tetrafluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2,3,5,6-tetrafluorophenyl)propan-2-ol
• 1514372-64-5
• EN300-1819922

• Inchi： 1S/C9H9F4NO/c10-6-2-7(11)9(13)5(8(6)12)1-4(15)3-14/h2,4,15H,1,3,14H2
• InChI Key： VVUJASOWYWGEGH-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1CC(CN)O)F)F)F

Computed Properties

• Exact Mass: 223.06202656g/mol
• Monoisotopic Mass: 223.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-amino-3-(2,3,5,6-tetrafluorophenyl)propan-2-ol

Recent Advances in the Study of 1-amino-3-(2,3,5,6-tetrafluorophenyl)propan-2-ol (CAS: 1514372-64-5)

The compound 1-amino-3-(2,3,5,6-tetrafluorophenyl)propan-2-ol (CAS: 1514372-64-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tetrafluorophenyl group and amino-propanol backbone, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for further drug development.

One of the key breakthroughs in the study of this compound is its role as a selective inhibitor of certain kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-amino-3-(2,3,5,6-tetrafluorophenyl)propan-2-ol exhibits high affinity for specific kinase targets, with IC50 values in the nanomolar range. The study highlighted its potential as a lead compound for treating autoimmune diseases, owing to its ability to modulate cytokine production without significant cytotoxicity.

Another area of interest is the compound's application in positron emission tomography (PET) imaging. Researchers have successfully radiolabeled 1-amino-3-(2,3,5,6-tetrafluorophenyl)propan-2-ol with fluorine-18, enabling its use as a tracer for imaging specific receptors in the brain. Preliminary results from a 2024 study indicate that this radiolabeled analog could provide valuable insights into neurodegenerative diseases, such as Alzheimer's and Parkinson's, by targeting aberrant protein aggregates.

The synthetic pathways for 1-amino-3-(2,3,5,6-tetrafluorophenyl)propan-2-ol have also been optimized in recent years. A 2023 paper in Organic Process Research & Development detailed a scalable, high-yield synthesis route that minimizes the use of hazardous reagents. This advancement is critical for facilitating large-scale production and further preclinical evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of 1-amino-3-(2,3,5,6-tetrafluorophenyl)propan-2-ol. Issues such as metabolic stability, oral bioavailability, and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on derivatizing the core structure to enhance its pharmacokinetic profile while retaining its therapeutic efficacy.

In conclusion, 1-amino-3-(2,3,5,6-tetrafluorophenyl)propan-2-ol (CAS: 1514372-64-5) represents a versatile scaffold with broad applications in drug discovery and molecular imaging. Continued research into its mechanisms of action and optimization of its chemical properties will be essential for unlocking its full therapeutic potential. The compound's unique structural features and promising biological activities make it a compelling subject for future studies in the chemical biology and pharmaceutical sciences.